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Compound of Interest

Compound Name: 2A3

Cat. No.: B031109 Get Quote

For researchers, scientists, and drug development professionals utilizing the highly efficient

SHAPE reagent 2A3 (2-aminopyridine-3-carboxylic acid imidazolide), ensuring its proper

disposal is a critical component of laboratory safety and regulatory compliance. This guide

provides essential, step-by-step information for the safe handling and disposal of 2A3,

reinforcing our commitment to being your trusted partner in laboratory safety and chemical

management.

Immediate Safety and Disposal Protocols
The proper disposal of 2A3, a reactive chemical probe, is paramount to maintaining a safe

laboratory environment and adhering to waste management regulations. The following

procedures outline the immediate steps for handling and disposing of 2A3 waste.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Spill Management
In the event of a 2A3 spill, immediate and careful action is required:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure adequate ventilation.

Containment: For liquid spills (e.g., 2A3 in DMSO), contain the spill using an inert absorbent

material such as vermiculite, sand, or a commercial chemical absorbent.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol)

followed by soap and water. All cleaning materials must also be disposed of as hazardous

waste.

Disposal of Unused 2A3 and Contaminated Materials
All materials that have come into contact with 2A3, including unused solutions, contaminated

labware (e.g., pipette tips, tubes), and spill cleanup materials, must be treated as hazardous

chemical waste.

Waste Segregation: Do not mix 2A3 waste with other waste streams. It should be collected

in a dedicated, clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name (2-aminopyridine-3-carboxylic acid imidazolide), the CAS number

(2765091-45-8), and the associated hazards (e.g., "Reactive," "Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Disposal methods may include controlled incineration or other treatments suitable

for reactive organic compounds.
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Quantitative Data Summary
For quick reference, the key chemical and storage information for 2A3 is summarized in the

table below.

Property Value

Chemical Name 2-aminopyridine-3-carboxylic acid imidazolide

CAS Number 2765091-45-8

Molecular Formula C₉H₈N₄O

Molecular Weight 188.19 g/mol

Common Solvent Dimethyl sulfoxide (DMSO)

Recommended Storage -20°C

Disposal Workflow
The logical flow for the proper disposal of 2A3 is illustrated in the diagram below. This workflow

provides a clear, step-by-step visual guide to ensure all necessary safety and procedural

measures are followed.
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To cite this document: BenchChem. [Navigating the Disposal of 2A3: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031109#2a3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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